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Compound of Interest

Compound Name: Trecadrine
CAS No.: 90845-56-0
Cat. No.: B15576135
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Introduction

Trecadrine is a selective 33-adrenergic receptor agonist that has shown potential in preclinical
studies for the treatment of metabolic disorders such as obesity and diabetes. As a
sympathomimetic agent, it acts by stimulating 3-adrenergic receptors, which are
predominantly found in adipose tissue, leading to increased lipolysis and thermogenesis. This
document provides detailed application notes and standardized protocols for the in vivo
administration of Trecadrine to rodent models, based on available scientific literature and
general best practices in animal research.

Mechanism of Action: B3-Adrenergic Receptor
Signaling

Trecadrine selectively binds to and activates [33-adrenergic receptors on the surface of
adipocytes. This initiates a signaling cascade through the Gs alpha subunit of the G protein-
coupled receptor. The subsequent activation of adenylyl cyclase leads to an increase in
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intracellular cyclic adenosine monophosphate (CAMP). Elevated cAMP levels activate protein
kinase A (PKA), which in turn phosphorylates and activates hormone-sensitive lipase (HSL).
Activated HSL promotes the hydrolysis of triglycerides into free fatty acids and glycerol, which
are then released into the bloodstream to be used as energy substrates. This process
contributes to the anti-obesity and anti-diabetic effects observed in preclinical models.
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Caption: Trecadrine's mechanism of action via the B3-adrenergic signaling pathway.

Data Presentation
Trecadrine Dosage in Rodent Models

The following table summarizes the available quantitative data for Trecadrine administration in
rodent studies. It is important to note that publicly available data is limited, and further dose-
response studies are recommended to determine the optimal dosage for specific research

applications.
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Pharmacokinetic Parameters of Trecadrine in Rodents

Comprehensive pharmacokinetic data for Trecadrine in rodents is not readily available in the
public domain. Researchers should consider conducting pharmacokinetic studies to determine
key parameters in their specific animal models.
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Parameter Value (Oral) Value (Intraperitoneal)

Cmax (Maximum

_ Not Available Not Available
concentration)
Tmax (Time to maximum ) )

) Not Available Not Available
concentration)
t1/2 (Half-life) Not Available Not Available
Bioavailability Not Available Not Available

Toxicology Data for Trecadrine in Rodents

Detailed toxicology data, such as the LD50 (median lethal dose) and NOAEL (No-Observed-
Adverse-Effect Level), for Trecadrine in rodents are not publicly available. It is crucial to
perform dose-escalation studies to determine the safety profile of Trecadrine before initiating
large-scale efficacy studies.

Parameter Value

LD50 (Oral, Rat) Not Available
LD50 (Intraperitoneal, Rat) Not Available
LD50 (Oral, Mouse) Not Available
LD50 (Intraperitoneal, Mouse) Not Available
NOAEL Not Available

Experimental Protocols

The following are detailed, generalized protocols for the preparation and administration of
Trecadrine to rodents. These should be adapted based on the specific requirements of the
study protocol, which must be approved by the Institutional Animal Care and Use Committee
(IACUC).

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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